Cas no 2060021-14-7 (1-(2-fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(2-fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060021-14-7
• MF: C₁₅H₁₈FNO₂
• MW: 263.307327747345
• MDL: MFCD30487678
• CID: 5212382
• PubChem ID: 137702572
• Update Time: 2025-06-08

1-(2-fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(2-fluoro-5-methylphenyl)-3-(1-oxopropyl)-
• 1-(2-fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487678
• Inchi： 1S/C15H18FNO2/c1-3-14(18)11-5-4-8-17(15(11)19)13-9-10(2)6-7-12(13)16/h6-7,9,11H,3-5,8H2,1-2H3
• InChI Key： NRIVCWVDLYOLGV-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2F)CCCC(C(=O)CC)C1=O

Additional information on 1-(2-fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one

Comprehensive Overview of 1-(2-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060021-14-7)

1-(2-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060021-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidin-2-one core substituted with a 2-fluoro-5-methylphenyl group and a propanoyl moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of 1-(2-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one. Fluorination often enhances metabolic stability and bioavailability, addressing key challenges in modern drug development. Recent publications highlight its relevance in kinase inhibitor design and neuroprotective agents, topics frequently searched in academic databases like PubMed and Google Scholar. Its CAS No. 2060021-14-7 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies.

From a synthetic chemistry perspective, the propanoylpiperidin-2-one scaffold offers opportunities for structural diversification. Laboratories optimizing green chemistry protocols have explored catalytic methods to synthesize derivatives of this compound, reflecting industry shifts toward sustainable practices. Computational studies using AI-driven molecular modeling tools (a hot topic in 2023-2024) suggest potential binding affinities with neurodegenerative disease targets, further elevating its profile in drug repurposing discussions.

Analytical characterization of CAS No. 2060021-14-7 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with stringent regulatory standards. The compound's stability under various pH conditions makes it suitable for formulation studies—a frequent query among pharmaceutical formulators on platforms like ResearchGate. Notably, its lipophilicity parameters (logP) align with trends favoring blood-brain barrier permeability, a recurring theme in CNS drug development forums.

In agrochemical applications, the 2-fluoro-5-methylphenyl subunit has shown promise in pesticide adjuvant systems, though this remains an emerging area of investigation. Patent analyses reveal incremental filings involving this chemical entity, particularly in crop protection compositions—a sector experiencing heightened interest due to global food security concerns. However, unlike conventional agrochemicals, this compound's primary research focus remains in life sciences.

Quality control protocols for 1-(2-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one emphasize rigorous residual solvent analysis and polymorph screening, addressing common purchaser inquiries about batch-to-batch consistency. Suppliers catering to the contract research organization (CRO) market often highlight these specifications, as reproducibility is paramount in lead optimization campaigns. The compound's shelf-life under accelerated stability conditions (40°C/75% RH) has become a benchmark discussion point in vendor selection processes.

Emerging biotechnological applications have expanded the scope of piperidin-2-one derivatives like this molecule. Recent conference abstracts describe its utility in proteolysis-targeting chimera (PROTAC) architectures—an innovative approach dominating current drug discovery webinars. Such cutting-edge applications demonstrate how niche chemicals can transition into pivotal tools for addressing undruggable targets, a trending search term in biopharma circles.

Transport and storage recommendations for CAS No. 2060021-14-7 follow standard organic compound guidelines, with emphasis on protection from moisture and oxidation—key details often requested in material safety documentation. While not classified as hazardous under major regulatory frameworks, its handling in GLP laboratories adheres to principles of occupational exposure minimization, reflecting broader industry movements toward enhanced workplace safety culture.

The intellectual property landscape surrounding 1-(2-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one reveals strategic patent clusters in heterocyclic chemistry and pharmacophore design. Legal databases show increasing citations of this structure in claims related to allosteric modulator development, coinciding with rising Google search volumes for these terms among IP professionals. This underscores the compound's growing importance in competitive R&D environments.

Future research directions may explore the compound's role in bioorthogonal chemistry and click chemistry applications—areas experiencing exponential growth according to bibliometric analyses. Its balanced steric and electronic properties position it as a candidate for developing next-generation imaging probes, answering frequent queries about novel diagnostic agents in medical chemistry forums. Such multidisciplinary potential ensures sustained scientific interest in this molecular entity.